Cas no 1895154-92-3 (5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine
• CAS No: 1895154-92-3
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 6106359
• PubChem ID: 116832307
• Update Time: 2025-06-10

5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine
• 1895154-92-3
• EN300-1909773

• Inchi： 1S/C9H6BrFN2O/c10-5-1-2-7(11)6(3-5)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： STTKRILWMJZFHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=CN=C(N)O1)F

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine

Introduction to 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine (CAS No. 1895154-92-3)

5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1895154-92-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and fluorine substituents in its aromatic ring system enhances its reactivity and makes it a valuable scaffold for synthesizing biologically active molecules.

The molecular structure of 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine consists of an oxazole ring linked to a phenyl group, which is further substituted with bromine and fluorine atoms. This arrangement imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The oxazole ring is a heterocyclic compound known for its stability and ability to participate in various chemical reactions, making it an ideal core structure for medicinal chemistry applications.

In recent years, there has been a growing interest in developing novel compounds with oxazole moieties due to their demonstrated efficacy in various therapeutic areas. The combination of the bromo and fluorine substituents on the phenyl ring enhances the compound's potential as an intermediate in the synthesis of pharmaceuticals. These substituents can influence the compound's pharmacokinetic properties, including solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The oxazole ring's ability to act as a pharmacophore has been particularly useful in designing molecules that can modulate biological pathways effectively.

The use of fluorinated aromatic compounds like 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine has been extensively studied in drug discovery due to their favorable pharmacological properties. Fluorine atoms can enhance metabolic stability, improve binding affinity, and increase bioavailability of drug candidates. Additionally, the presence of bromine atoms can provide further opportunities for chemical modification, allowing for the creation of diverse analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine with target proteins more accurately. These studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological profile. For instance, computational modeling has helped identify key interactions between the oxazole ring and biological targets, guiding the design of more potent and selective drug candidates.

The synthesis of 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on the brominated phenyl ring followed by condensation with appropriate reagents to form the oxazole core. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving scalability for industrial applications.

In conclusion, 5-(5-bromo-2-fluorophenyl)-1,3-oxazol-2-amine (CAS No. 1895154-92-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. The ongoing research in this area continues to uncover new applications and synthetic strategies, reinforcing its importance in modern medicinal chemistry.